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Compound of Interest

Compound Name: Dichlormate

Cat. No.: B156093

For researchers, scientists, and professionals in drug development, the selection of an
appropriate oxidizing agent is a critical decision that can significantly influence experimental
outcomes. Both sodium dichromate (Naz2Cr207) and potassium dichromate (K2Cr207) are
powerful oxidizing agents due to the presence of the dichromate anion (Cr20727), where
chromium is in the +6 oxidation state.[1] This guide provides an objective comparison of their
oxidizing strengths, supported by fundamental electrochemical principles and a detailed
experimental protocol for their evaluation.

The oxidizing power of both sodium and potassium dichromate is primarily attributed to the
dichromate ion. In an acidic solution, the dichromate ion is reduced to the chromium(lll) ion
(Cr3*). The standard electrode potential (E°) for this reduction is +1.33 V, which indicates a
strong oxidizing capability.[2][3][4][5] The sodium (Na*) and potassium (K*) cations are
generally considered spectator ions, meaning they do not actively participate in the redox
reaction and thus have a negligible impact on the intrinsic oxidizing strength of the dichromate

anion.

While their fundamental oxidizing strengths are virtually identical, the key differences between
sodium dichromate and potassium dichromate lie in their physical properties, which can
significantly influence their application in various experimental settings.
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Sodium Dichromate

Potassium Dichromate

Property
(NazCr207) (K2Cr207)
Molar Mass 261.97 g/mol (anhydrous) 294.185 g/mol
Appearance Bright orange crystalline solid Red-orange crystalline solid

Solubility in Water

Very high (73 g/100 mL at 25
OC)

Lower (12 g/100 mL at 20 °C)

Hygroscopy

Hygroscopic (absorbs moisture

from the air)

Not hygroscopic

Standard Electrode Potential

(E%)

+1.33 V (for Cr2072=/Cr3*+)

+1.33 V (for Cr2072=/Cr3*)

Primary Applications

Organic synthesis (due to high
solubility)

Volumetric analysis as a
primary standard (due to non-

hygroscopic nature)

The Chemistry of Oxidation

The oxidizing action of the dichromate ion in an acidic medium can be represented by the

following half-reaction:

Cr207%2-(aq) + 14H*(aq) + 6e~ — 2Cr3*(aq) + 7H20(l)

This reaction demonstrates that in the presence of an acid, the orange-red dichromate ion

accepts electrons from a reducing agent, resulting in the formation of the green chromium(liI)

ion.
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Reactants

Products
o
Cr2072" (aq) + 6e~ (Reduction)
Orange-Red | 2Cr3* (aq)
Green

Reducing Agent | [ - 6e— (Oxidation)

7H20 ()

Oxidized Product
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Prepare 0.1 N Prepare 0.1 N
Naz=Cr207 and K2Cr207 solutions Ferrous Ammonium Sulfate (FAS) solution

l

Pipette 25 mL of FAS solution
into a conical flask

:

Add H2S0a4 and
N-phenylanthranilic acid indicator

l

Titrate with dichromate solution
until endpoint (color change)

s

Record the volume of
dichromate solution used

Repeat titration for
concordant readings

Calculate the normality of
the dichromate solutions

:

Compare the results for
Naz2Cr207 and K2Cr207
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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